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Compound of Interest

Compound Name: Butylated hydroxytoluene-d21

Cat. No.: B1612495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for Butylated
Hydroxytoluene-d21 (BHT-d21). The information presented is primarily based on the

extensive data available for its non-deuterated analogue, Butylated Hydroxytoluene (BHT), and

should be applied with the understanding that deuteration can alter pharmacokinetic and

metabolic profiles.[1][2]

Chemical and Physical Properties
Butylated hydroxytoluene-d21 is the deuterium-labeled version of Butylated Hydroxytoluene

(BHT), a widely used antioxidant.[1][2] Key identifying information and physical properties are

summarized below.
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Property Value Reference

Chemical Name
2,6-Di-tert-butyl-4-

methylphenol-d21
[1]

Synonyms BHT-d21 [1]

CAS Number 64502-99-4 [1]

Molecular Formula C₁₅H₃D₂₁O [1]

Molecular Weight 241.48 g/mol [1]

Appearance
White to yellowish crystalline

solid
[3][4]

Melting Point 69 - 73 °C [3][4][5][6]

Boiling Point 265 °C [3][5][6]

Flash Point 127 °C (Closed Cup) [4][5]

Specific Gravity 1.048 (Water = 1) [3]

Solubility

Insoluble in water. Soluble in

methanol, ethanol,

isopropanol, acetone,

benzene, and oils.

[6]

Stability

Stable under normal

conditions, but may be light-

sensitive.

[3][6]

Toxicological Data
Toxicological data for BHT-d21 is not readily available. The following data for BHT provides a

basis for risk assessment. The primary danger associated with BHT is irritation to the eyes and

respiratory system.[7] Ingestion of large doses may lead to nausea, vomiting, and

gastrointestinal distress.[7]
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Toxicity Metric Value Species Reference

LD50 (Oral) >2000 mg/kg Rat [8]

LD50 (Oral) >6000 mg/kg (24-h) Rat (male/female) [8]

LD50 (Dermal) >2000 mg/kg Rat [4][8]

Skin Irritation
Mild and reversible

within 72 hours
Rabbit [8]

Eye Irritation
Causes serious eye

irritation
Not specified [9][10]

Metabolism and Carcinogenicity:

BHT is metabolized by cytochrome P450 (CYP) enzymes, with major metabolites being the

carboxylic acid of BHT and its glucuronide, which are excreted in urine.[8][11] The International

Agency for Research on Cancer (IARC) has classified BHT in Group 3, meaning it is not

classifiable as to its carcinogenicity to humans.[8] Studies have shown that BHT is not

considered to be carcinogenic.[8]

Hazard Identification and Handling
BHT is classified as a hazardous chemical under the US Occupational Safety and Health

Administration (OSHA) Hazard Communication Standard.[7] It is crucial to handle this

compound with appropriate safety precautions.

GHS Hazard Statements
H319: Causes serious eye irritation.[10]

H335: May cause respiratory irritation.[10]

H410: Very toxic to aquatic life with long lasting effects.[4][10][12]

Recommended Handling Procedures
Ventilation: Use in a well-ventilated area. Use local and general ventilation to minimize

exposure.[12][13]
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Personal Protective Equipment (PPE):

Eye Protection: Wear safety goggles with side protection.[12]

Hand Protection: Wear suitable chemical-resistant gloves (tested according to EN 374).

[12]

Body Protection: Wear appropriate personal protective clothing to avoid skin contact.[4]

Hygiene: Avoid eating, drinking, or smoking when handling. Wash hands thoroughly with

soap and water after handling.[13] Contaminated work clothing should not be allowed out of

the workplace and should be laundered separately before reuse.[10][13]

Dust Control: Avoid generating dust. Use dry clean-up procedures and avoid creating dust

clouds.[13]

Exposure Event
Initial Assessment

First Aid Response

Medical Attention

Potential Exposure
(Inhalation, Skin/Eye Contact, Ingestion) Assess Nature of Exposure

Move to Fresh Air.
If breathing is difficult, give oxygen. Inhalation 

Wash with plenty of soap and water.
Remove contaminated clothing.

 Skin Contact 

Rinse cautiously with water for at least 15 minutes.
Remove contact lenses if present.

 Eye Contact 

Do NOT induce vomiting.
Rinse mouth and drink plenty of water.

 Ingestion 

Seek Immediate Medical Attention
if symptoms persist or are severe.
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Caption: A workflow diagram for responding to potential exposure to Butylated
Hydroxytoluene-d21.

Storage and Stability
Proper storage is essential to maintain the integrity of BHT-d21.

General Storage: Store in a cool, dry, well-ventilated place in tightly closed original

containers.[7][12] The recommended storage temperature is 15-25 °C.[12]

Incompatibilities: Avoid contact with strong oxidizing agents, acid chlorides, acid anhydrides,

bases, copper, and steel.[3][6]

Molten BHT: Molten BHT should be stored in stainless steel tanks at approximately 80-85°C

under an inert gas blanket to maintain color stability.[7]

Experimental Protocols
Detailed experimental protocols for the toxicological studies cited in the safety data sheets are

not provided in the source documents. For specific methodologies, researchers should consult

the original study publications referenced in comprehensive safety assessments, such as those

conducted by regulatory bodies. The Organisation for Economic Co-operation and

Development (OECD) guidelines are often followed for toxicity testing.[8]

Accidental Release Measures
In the event of a spill, the following procedures should be followed:

Personal Precautions: Avoid all personal contact, including inhalation of dust. Wear

protective clothing and equipment.[13]

Environmental Precautions: Prevent spillage from entering drains or water courses.[12][13]

Containment and Cleanup:

For dry spills, use dry clean-up procedures to avoid generating dust. Collect the material

and place it in a sealed container for disposal.[13]
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For wet spills, vacuum or shovel the material into labeled containers for disposal.[13]

Wash the spill area with large amounts of water and prevent runoff from entering drains.

[13]
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Accidental Release Occurs

Assess Situation
Ensure Scene is Safe

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain Spill
Prevent entry into drains and waterways

Clean Up Spill
(Dry or Wet Methods)

Place in Labeled Containers
for Proper Disposal

Decontaminate Spill Area

Protocol Complete
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Caption: A step-by-step protocol for handling an accidental release of Butylated
Hydroxytoluene-d21.

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, national, and

international regulations.[4] Contaminated packaging should be disposed of in the same

manner as the product itself.

This guide is intended for informational purposes and should not replace a formal risk

assessment or the guidance of a qualified safety professional. Always refer to the most current

and complete Safety Data Sheet (SDS) provided by the supplier before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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